Cas no 22533-16-0 (Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1))

• Product Name: Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
• CAS No: 22533-16-0
• MF: C₂₈H₁₆BF₁₂Na
• MW: 614.208260536194
• CID: 277606
• PubChem ID: 138398623
• Update Time: 2025-04-19

Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrakis[3-(trifluoromethyl)phenyl]-, sodium (1:1)
• Na{B(C6H4-(3)-CF3)4}
• Na[B(m-C6H4(CF3))4]
• sodium;tetrakis[3-(trifluoromethyl)phenyl]boranuide
• DTXSID00945184
• JGXHADYICBZELE-UHFFFAOYSA-N
• 22533-16-0
• Sodium tetrakis[3-(trifluoromethyl)phenyl]borate(1-)
• Borate(1-), tetrakis[3-(trifluoroMethyl)phenyl]-,sodiuM (1:1)

• Inchi： 1S/C28H16BF12.Na/c30-25(31,32)17-5-1-9-21(13-17)29(22-10-2-6-18(14-22)26(33,34)35,23-11-3-7-19(15-23)27(36,37)38)24-12-4-8-20(16-24)28(39,40)41;/h1-16H;/q-1;+1
• InChI Key： JGXHADYICBZELE-UHFFFAOYSA-N
• SMILES： [Na+].FC(C1=CC=CC([B-](C2C=CC=C(C(F)(F)F)C=2)(C2C=CC=C(C(F)(F)F)C=2)C2C=CC=C(C(F)(F)F)C=2)=C1)(F)F

Computed Properties

• Exact Mass: 614.10500
• Monoisotopic Mass: 614.1051129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 725
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 8.29110